Cas no 52107-70-7 (2-Iodo-3-methylbenzonitrile)
2-Iodo-3-methylbenzonitrile structure
Product Name:2-Iodo-3-methylbenzonitrile
CAS No:52107-70-7
MF:C8H6IN
MW:243.044414043427
MDL:MFCD09025695
CID:826051
PubChem ID:45040722
Update Time:2025-09-27
2-Iodo-3-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-IODO-3-METHYLBENZONITRILE
- MFCD09025695
- AKOS015853596
- SCHEMBL13368985
- DTXSID70662235
- DB-021222
- 52107-70-7
- CCA10770
- 2-Iodo-3-methylbenzonitrile,
- CS-0365086
- 2-iodo-3-methyl-benzonitrile
- 2-Iodo-3-methylbenzonitrile
-
- MDL: MFCD09025695
- Inchi: 1S/C8H6IN/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,1H3
- InChI Key: VYCRRPBJJWSSTA-UHFFFAOYSA-N
- SMILES: IC1C(C#N)=CC=CC=1C
Computed Properties
- Exact Mass: 242.95400
- Monoisotopic Mass: 242.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.78
- Boiling Point: 302.7°C at 760 mmHg
- Flash Point: 136.9°C
- Refractive Index: 1.638
- PSA: 23.79000
- LogP: 2.47128
2-Iodo-3-methylbenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Iodo-3-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034569-250mg |
2-Iodo-3-methylbenzonitrile |
52107-70-7 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A013034569-500mg |
2-Iodo-3-methylbenzonitrile |
52107-70-7 | 97% | 500mg |
$815.00 | 2023-09-01 | |
| Alichem | A013034569-1g |
2-Iodo-3-methylbenzonitrile |
52107-70-7 | 97% | 1g |
$1445.30 | 2023-09-01 | |
| TRC | I737778-50mg |
2-Iodo-3-methylbenzonitrile |
52107-70-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I737778-100mg |
2-Iodo-3-methylbenzonitrile |
52107-70-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I737778-500mg |
2-Iodo-3-methylbenzonitrile |
52107-70-7 | 500mg |
$ 115.00 | 2022-06-04 | ||
| abcr | AB201441-1 g |
2-Iodo-3-methylbenzonitrile, 98%; . |
52107-70-7 | 98% | 1g |
€134.90 | 2023-05-07 | |
| abcr | AB201441-5 g |
2-Iodo-3-methylbenzonitrile, 98%; . |
52107-70-7 | 98% | 5g |
€378.00 | 2023-05-07 | |
| abcr | AB201441-1g |
2-Iodo-3-methylbenzonitrile, 98%; . |
52107-70-7 | 98% | 1g |
€134.90 | 2025-04-18 | |
| abcr | AB201441-5g |
2-Iodo-3-methylbenzonitrile, 98%; . |
52107-70-7 | 98% | 5g |
€378.00 | 2025-04-18 |
2-Iodo-3-methylbenzonitrile Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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